Cas no 754915-78-1 (Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino-)
754915-78-1 structure
Product Name:Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino-
CAS No:754915-78-1
MF:C18H16N2O8S2
MW:452.458242416382
CID:539461
PubChem ID:71403765
Update Time:2025-04-19
Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino-
- 5-amino-2-[4-(4-amino-2-sulfophenoxy)phenoxy]benzenesulfonic acid
- 754915-78-1
- 2,2'-[1,4-Phenylenebis(oxy)]bis(5-aminobenzene-1-sulfonic acid)
- DTXSID30824655
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- Inchi: 1S/C18H16N2O8S2/c19-11-1-7-15(17(9-11)29(21,22)23)27-13-3-5-14(6-4-13)28-16-8-2-12(20)10-18(16)30(24,25)26/h1-10H,19-20H2,(H,21,22,23)(H,24,25,26)
- InChI Key: AHUWVXVKAPJQSJ-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=CC=1OC1C=CC(=CC=1)OC1C=CC(=CC=1S(=O)(=O)O)N)N)(=O)(=O)O
Computed Properties
- Exact Mass: 452.03488
- Monoisotopic Mass: 452.03480782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 196Ų
Experimental Properties
- PSA: 179.24
Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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